2-[4-({3-[(2,5-Dioxopyrrolidin-1-yl)methyl]azetidin-1-yl}sulfonyl)phenoxy]acetamide

• IUPAC Name: 2-[4-[3-[(2,5-dioxopyrrolidin-1-yl)methyl]azetidin-1-yl]sulfonylphenoxy]acetamide
• InChI: InChI=1S/C16H19N3O6S/c17-14(20)10-25-12-1-3-13(4-2-12)26(23,24)18-7-11(8-18)9-19-15(21)5-6-16(19)22/h1-4,11H,5-10H2,(H2,17,20)
• InChI Key: ONSUTOPULSURDR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CC2CN(C2)S(=O)(=O)C3=CC=C(C=C3)OCC(=O)N
• Molecular Formula: C16H19N3O6S
• Molecular Weight: 381.4 g/mol

Description

2-[4-({3-[(2,5-Dioxopyrrolidin-1-yl)methyl]azetidin-1-yl}sulfonyl)phenoxy]acetamide is a useful research compound. Its molecular formula is C16H19N3O6S and its molecular weight is 381.4. The purity is usually 95%.
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Scientific Research Applications

Chemical Modification and Synthesis

• The chemical structure of compounds similar to "2-[4-({3-[(2,5-Dioxopyrrolidin-1-yl)methyl]azetidin-1-yl}sulfonyl)phenoxy]acetamide" has been modified to enhance antibacterial activity. For instance, modifications at certain positions on the azetidinone ring, such as the addition of a carbamoyloxymethyl group, have shown promising effects on antibacterial activity against Gram-negative bacteria, including Pseudomonas aeruginosa (Sendai et al., 1985).

Biological Activities

• Compounds with structures similar to the one have been investigated for their selective inhibitory activities against certain enzymes or receptors. For example, a series of β-lactams, which are structurally related, have been designed and evaluated for their selective cyclooxygenase-2 (COX-2) inhibitory effects. These compounds have shown to induce apoptosis in cancerous cells without affecting normal cells, suggesting a potential for cancer chemoprevention (Pirahmadi et al., 2015).

Molecular Recognition and Crystal Structure

• The crystal packing and molecular recognition of β-lactams, a category to which the mentioned compound belongs, have been studied through single-crystal X-ray structures. These studies reveal the significance of hydrogen bonding and hydrophobic interactions in the crystal packing of these compounds, providing insights into their molecular recognition mechanisms (Basak et al., 2004).

Antimicrobial and Antitubercular Activities

• New analogues of azetidinones have been synthesized and evaluated for their antimicrobial and antitubercular activities. These studies highlight the potential of such compounds in designing new antibacterial and antitubercular agents, with some showing promising activity against various microbial strains (Chandrashekaraiah et al., 2014).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various cellular targets, influencing processes such as cell growth and glucose uptake .

Mode of Action

It is suggested that the compound may suppress cell growth and increase both cell-specific glucose uptake rate and the amount of intracellular adenosine triphosphate during monoclonal antibody production .

Biochemical Pathways

The compound appears to influence several biochemical pathways. It has been observed to suppress the galactosylation on a monoclonal antibody, which is a critical quality attribute of therapeutic monoclonal antibodies . This suggests that the compound may be involved in the regulation of glycosylation pathways.

Pharmacokinetics

Similar compounds have shown good permeability in the parallel artificial membrane permeability assay test, excellent metabolic stability on human liver microsomes, and no significant influence on cyp3a4/cyp2d6 activity . These properties suggest that the compound may have favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

Result of Action

The compound has been found to increase monoclonal antibody production in a Chinese hamster ovary cell culture . This suggests that the compound may have potential applications in the field of biopharmaceutical production.